Cas no 2172027-89-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid
• CAS No: 2172027-89-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5800203
• PubChem ID: 165528770
• Update Time: 2025-10-28

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid
• EN300-1495407
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]benzoic acid
• 2172027-89-1

• Inchi： 1S/C27H26N2O5/c1-27(2,25(32)29-18-13-11-17(12-14-18)24(30)31)16-28-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23H,15-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： WSQWMRHUVPUVJZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=CC(C(=O)O)=CC=1)=O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS No. 2172027-89-1)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS No. 2172027-89-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). The compound’s 2,2-dimethylpropanamido and benzoic acid moieties further enhance its stability and reactivity, catering to advanced applications in drug discovery and bioconjugation.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their pivotal role in developing peptide-based therapeutics. Researchers are particularly interested in its compatibility with automated synthesizers and its ability to facilitate high-yield reactions. The compound’s CAS No. 2172027-89-1 serves as a key identifier in regulatory and procurement processes, ensuring precise documentation in scientific literature and commercial transactions.

The growing focus on personalized medicine and targeted drug delivery has amplified the relevance of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid. Its applications extend to the synthesis of peptide-drug conjugates (PDCs), a hotspot in oncology research. Additionally, its benzoic acid component is often explored for its potential in enhancing solubility and bioavailability of peptide constructs, addressing common challenges in formulation development.

From a synthetic chemistry perspective, the compound’s Fmoc group offers orthogonal protection, enabling selective deprotection under mild conditions. This feature is invaluable for constructing complex peptides with multiple functional groups. Moreover, its 2,2-dimethylpropanamido side chain contributes to steric hindrance, minimizing unwanted side reactions during elongation steps. Such attributes align with the industry’s shift toward greener and more efficient synthetic protocols.

In the context of AI-driven drug discovery, CAS No. 2172027-89-1 is frequently referenced in datasets training machine learning models for retrosynthetic planning. Its well-defined reactivity profile and modular structure make it an ideal candidate for algorithmic optimization. This intersection of computational chemistry and traditional synthesis underscores the compound’s versatility in modern research paradigms.

Quality control and analytical characterization of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid typically involve techniques like HPLC, MS, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical manufacturing. The compound’s stability under standard storage conditions (−20°C, desiccated) further enhances its practicality for long-term research projects.

As the scientific community continues to explore peptide therapeutics for diseases like diabetes and neurodegenerative disorders, the importance of high-purity intermediates like CAS No. 2172027-89-1 cannot be overstated. Its role in enabling scalable and reproducible synthesis positions it as a cornerstone of innovation in biopharmaceuticals. Future developments may focus on derivatization strategies to expand its utility in emerging fields such as proteolysis-targeting chimeras (PROTACs) and cyclic peptide engineering.